Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate” is a synthetic organic compound with the molecular formula C8H6N2O3 and a molecular weight of 178.15 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H6N2O3/c1-13-8(12)6-2-5(3-9)7(11)10-4-6/h2,4H,1H3,(H,10,11) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Physical And Chemical Properties Analysis
“Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate” is a solid at room temperature . It has a molecular weight of 178.15 .Scientific Research Applications
Chemical Synthesis
“Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate” is used in chemical synthesis . It is a compound with a molecular weight of 178.15 and is typically stored at room temperature . It is available in powder form .
Relaxant Activity
This compound has been found to have relaxant activity on isolated rat trachea . It is believed to have potential anti-asthmatic properties due to its relaxant effect on the smooth muscle airway . This could be due to a possible Ca 2+ -channel blockade as a mechanism of action .
Anti-Asthmatic Drug Development
Compounds similar to “Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate” have shown significant relaxant effects on carbachol-induced contraction in tracheal rat rings . This suggests that they could be developed into anti-asthmatic drugs .
Synthesis of 4H-Pyrans and 1,6-Dihydropyridines
“Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate” is used in the synthesis of 4H-pyrans and 1,6-dihydropyridines . These compounds have generated considerable attention due to their interesting biological and therapeutic values .
Vasorelaxant Activity
Derivatives of 4H-pyrans, which can be synthesized using “Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate”, have been found to have vasorelaxant activity .
Anticarcinogenic Activity
4H-pyrans, which can be synthesized using “Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate”, have been found to have anticarcinogenic activity .
Antimicrobial Activity
4H-pyrans, which can be synthesized using “Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate”, have been found to have antimicrobial activity .
Antioxidant Activity
4H-pyrans, which can be synthesized using “Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate”, have been found to have antioxidant activity .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate is the human uridine phosphorylase-1 (hUP1) enzyme . This enzyme plays a crucial role in controlling the cellular concentration of uridine (Urd), a natural pyrimidine nucleoside that participates in cellular processes such as RNA synthesis .
Mode of Action
Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate acts as a potent inhibitor of the hUP1 enzyme . By inhibiting this enzyme, it effectively controls the cellular concentration of Urd .
Biochemical Pathways
The compound’s action primarily affects the biochemical pathway involving the synthesis of RNA, given that Urd is a key participant in this process . By controlling the concentration of Urd, the compound indirectly influences RNA synthesis and, consequently, protein synthesis.
Result of Action
The compound’s action results in a decrease in the proliferation of HepG2 cells, a human liver cancer cell line . This decrease is primarily achieved through cell cycle arrest and senescence . The compound also increases the intracellular level of Urd and maintains a decrease in cell proliferation during chronic treatment .
properties
IUPAC Name |
methyl 5-cyano-6-oxo-1H-pyridine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c1-13-8(12)6-2-5(3-9)7(11)10-4-6/h2,4H,1H3,(H,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVRFNIGGWFTAGC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CNC(=O)C(=C1)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20585465 |
Source
|
Record name | Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20585465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
929973-87-5 |
Source
|
Record name | Methyl 5-cyano-6-oxo-1,6-dihydropyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20585465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.